Cas no 496913-69-0 (Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]-)

• Product Name: Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]-
• CAS No: 496913-69-0
• MF: C₇H₇BrN₂OS
• MW: 247.112279176712
• CID: 1529479
• PubChem ID: 42609069
• Update Time: 2025-04-21

Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[2-(methylthio)-4-pyrimidinyl]-
• 2-bromo-1-(2-methylsulfanylpyrimidin-4-yl)ethanone
• 2-bromo-1-(2-(methylthio)pyrimidin-4-yl)ethanone
• DTXSID60654902
• SCHEMBL4174134
• 2-bromo-1-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
• 2-bromo-1-[2-(methylthio)pyrimidin-4-yl]ethanone
• 496913-69-0
• QNXFBDOTMBKGBU-UHFFFAOYSA-N
• AKOS015916937
• 2-Bromo-1-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one

• Inchi： 1S/C7H7BrN2OS/c1-12-7-9-3-2-5(10-7)6(11)4-8/h2-3H,4H2,1H3
• InChI Key： QNXFBDOTMBKGBU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN=C(N=1)SC)=O

Computed Properties

• Exact Mass: 245.94631
• Monoisotopic Mass: 245.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 42.85